Cas no 2228161-05-3 (3-(2,3,4-trimethoxyphenoxy)azetidine)

• Product Name: 3-(2,3,4-trimethoxyphenoxy)azetidine
• CAS No: 2228161-05-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5934899
• PubChem ID: 165964233
• Update Time: 2023-12-27

3-(2,3,4-trimethoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,4-trimethoxyphenoxy)azetidine
• 2228161-05-3
• EN300-1810215

• Inchi： 1S/C12H17NO4/c1-14-9-4-5-10(17-8-6-13-7-8)12(16-3)11(9)15-2/h4-5,8,13H,6-7H2,1-3H3
• InChI Key： HKPLGFGSEJTREX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1OC)OC)OC)C1CNC1

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49Ų